(R)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate
Overview
Description
(R)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate is a useful research compound. Its molecular formula is C12H23NO5 and its molecular weight is 261.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
It has been used in the enantioselective synthesis of specific amino acids and their derivatives. For instance, Alonso et al. (2005) described its use in the synthesis of enantiomerically enriched compounds via Sharpless asymmetric dihydroxylation (Alonso, Santacana, Rafecas, & Riera, 2005).
Davies et al. (1997) utilized this compound in the asymmetric synthesis of unsaturated β-amino acid derivatives, highlighting its role in stereoselective chemical reactions (Davies, Fenwick, & Ichihara, 1997).
It has been applied in the synthesis of complex sugars and related molecules. Csatayová et al. (2011) demonstrated its use in the asymmetric synthesis of 3,6-dideoxy-3-amino-L-talose, a sugar derivative (Csatayová et al., 2011).
Its applications extend to the synthesis of peptides and related molecules. Swaroop et al. (2014) reported its use in synthesizing key fragments of microsporin B (Swaroop, Tripathy, Jachak, & Reddy, 2014).
The compound has been utilized in crystallography and molecular structure analysis, as shown in the work of Cetina et al. (2003), who studied its crystal and molecular structure (Cetina, Hergold-Brundić, Raos, & Žuža-Mak, 2003).
properties
IUPAC Name |
tert-butyl (2R)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO5/c1-11(2,3)17-9(15)8(7-14)13-10(16)18-12(4,5)6/h8,14H,7H2,1-6H3,(H,13,16)/t8-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSNZHQVMWJPBPI-MRVPVSSYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CO)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H](CO)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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